Cas no 2580215-22-9 (2-{(benzyloxy)carbonylamino}-6-chloro-3-hydroxybenzoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-6-chloro-3-hydroxybenzoic acid
• CAS No: 2580215-22-9
• MF: C₁₅H₁₂ClNO₅
• MW: 321.712483406067
• CID: 5661797
• PubChem ID: 165888586
• Update Time: 2025-05-20

2-{(benzyloxy)carbonylamino}-6-chloro-3-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2580215-22-9
• EN300-27731225
• 2-{[(benzyloxy)carbonyl]amino}-6-chloro-3-hydroxybenzoic acid
• 2-{(benzyloxy)carbonylamino}-6-chloro-3-hydroxybenzoic acid

• Inchi： 1S/C15H12ClNO5/c16-10-6-7-11(18)13(12(10)14(19)20)17-15(21)22-8-9-4-2-1-3-5-9/h1-7,18H,8H2,(H,17,21)(H,19,20)
• InChI Key： UUYMRMJGXWYAKU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1C(=O)O)NC(=O)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 321.0404002g/mol
• Monoisotopic Mass: 321.0404002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{(benzyloxy)carbonylamino}-6-chloro-3-hydroxybenzoic acid

Introduction to 2-{(benzyloxy)carbonylamino}-6-chloro-3-hydroxybenzoic acid (CAS No. 2580215-22-9)

2-{(benzyloxy)carbonylamino}-6-chloro-3-hydroxybenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2580215-22-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of benzoic acid derivatives, characterized by its structural complexity and functional diversity. The presence of both chloro and hydroxy substituents, along with an amide-like moiety introduced via the (benzyloxy)carbonylamino group, makes it a versatile intermediate in the synthesis of more complex molecules, particularly in drug development.

The benzyloxy)carbonylamino group is a well-known protecting group in peptide chemistry, often employed to shield amino groups during synthetic procedures. This feature enhances the compound's utility as a building block in constructing peptidomimetics and other bioactive molecules. The 6-chloro substituent adds another layer of reactivity, enabling further functionalization through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Meanwhile, the 3-hydroxy group introduces potential hydrogen bonding capabilities, which can be exploited in designing molecules with specific binding properties.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from benzoic acid derivatives. These compounds have shown promise in various biological applications, including anti-inflammatory, antimicrobial, and anticancer activities. The structural motifs present in 2-{(benzyloxy)carbonylamino}-6-chloro-3-hydroxybenzoic acid align well with these trends, making it a valuable candidate for further exploration.

One of the most compelling aspects of this compound is its potential role in the development of targeted therapies. The combination of the chloro and hydroxy groups allows for fine-tuning of electronic and steric properties, which can be critical for achieving high selectivity in biological targets. For instance, studies have demonstrated that benzoic acid derivatives with similar structural features can interact with enzymes or receptors in a highly specific manner, leading to improved pharmacological outcomes.

Recent advancements in computational chemistry have also facilitated the design of novel analogs based on 2-{(benzyloxy)carbonylamino}-6-chloro-3-hydroxybenzoic acid. Molecular modeling techniques have been employed to predict binding affinities and optimize lead structures for drug discovery. These computational approaches have not only accelerated the synthetic process but also provided insights into the molecular interactions that underpin biological activity. Such methodologies are particularly valuable in identifying compounds that can modulate key biological pathways involved in diseases like cancer and inflammation.

The pharmaceutical industry has been particularly interested in leveraging benzoic acid derivatives for their potential as drug candidates. The versatility of this class of compounds allows for the creation of molecules with diverse pharmacological profiles. For example, modifications to the (benzyloxy)carbonylamino group can alter solubility and metabolic stability, while changes to the chloro and hydroxy substituents can fine-tune binding interactions with biological targets.

Another area where this compound shows promise is in the field of biomaterials. Benzoic acid derivatives have been explored as components in drug delivery systems due to their ability to form stable complexes with other molecules. The presence of both polar and non-polar functional groups makes it an ideal candidate for encapsulating hydrophobic drugs or enhancing the bioavailability of hydrophilic compounds.

The synthesis of 2-{(benzyloxy)carbonylamino}-6-chloro-3-hydroxybenzoic acid itself is a testament to the progress made in synthetic organic chemistry over recent decades. Modern synthetic strategies have enabled chemists to construct complex molecules with high precision and efficiency. This has not only reduced production costs but also opened up new possibilities for drug discovery and material science applications.

In conclusion, 2-{(benzyloxy)carbonylamino}-6-chloro-3-hydroxybenzoic acid (CAS No. 2580215-22-9) represents a significant advancement in the field of organic chemistry and pharmaceutical research. Its unique structural features make it a valuable tool for synthesizing novel bioactive molecules, while its versatility allows for applications across multiple disciplines. As research continues to uncover new therapeutic possibilities, compounds like this are poised to play a pivotal role in shaping the future of medicine and biotechnology.